Cas no 13343-62-9 (Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside)

Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Properties

Names and Identifiers

• N-((2S,3R,4R,5S,6R)-2-(Benzyloxy)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
• a-D-Glucopyranoside, phenylmethyl2-(acetylamino)-2-deoxy-
• Benzyl 2-Acetamido-2-deoxy-α-D-glucopyranoside
• BENZYL 2-ACETAMIDO-2-DEOXY-A-D-GLUCOPYRANOSIDE
• BENZYL 2-ACETAMIDO-2-DEOXY-ALPHA-D-GLUCOPYRANOSIDE
• α-D-GlcNAc-1→OCH2Ph
• N-((2S,3R,4R,5S,6R)
• Benzyl N-acetyl-α-D-glucosaminide
• Benzyl-2-caetamido-2-deoxy-α-D-glucopyranoside
• BENZYL 2-ACETAMIDO-2-DEOXY-ALPHA-D-GLUCOPYRANOSE
• BENZYL-2-ACETAMIDO-2-DESOXY-ALPHA-D-GLUCOPYRANOSIDE
• Benzyl 2-(acetylamino)-2-deoxy-alpha-D-glucopyranoside
• PhenylMethyl 2-(AcetylaMino)-2-deoxy-α-D-glucopyranoside
• Benzyl 2-acetamido-2-deoxy-.alpha.-D-glucopyranoside
• Benzyl 2-acetamido-2-deoxy-
• A-D-glucopyranoside
• Phenylmethyl 2-(Acetylamino)-2-deoxy-
• OR1254T
• SKOZFDIGKDPQB
• MFCD00070371
• DS-15737
• CS-0090427
• BBV
• SR-01000633219-1
• N-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-phenylmethoxyoxan-3-yl]acetamide
• Benzyl 2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranoside
• AMY16285
• SKOZFDIGKDPQBO-RYPNDVFKSA-N
• Phenylmethyl 2-(Acetylamino)-2-deoxy-alpha-D-glucopyranoside
• Q27458309
• CCG-43290
• SCHEMBL6814305
• Benzyl 2-Acetamido-2-deoxy- alpha -D-glucopyranoside
• a-D-Glucopyranoside,phenylmethyl2-(acetylamino)-2-deoxy-
• DTXSID80928117
• A806615
• CHEMBL217900
• I11824
• W-201098
• AKOS015924436
• 13343-62-9
• benzyl 2-acetamido-2-deoxy-a-D-Glucopyranoside
• Benzyl 2-(Acetylamino)-2-Deoxy-Alpha-D-Glucopyranoside
• N-[(2S,3R,4R,5S,6R)-2-(BENZYLOXY)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)OXAN-3-YL]ACETAMIDE
• +Expand

• MDL： MFCD00204598
• InChIKey： SKOZFDIGKDPQBO-RYPNDVFKSA-N
• Inchi： 1S/C15H21NO6/c1-9(18)16-12-14(20)13(19)11(7-17)22-15(12)21-8-10-5-3-2-4-6-10/h2-6,11-15,17,19-20H,7-8H2,1H3,(H,16,18)/t11-,12-,13-,14-,15+/m1/s1
• SMILES： O1[C@@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])N([H])C(C([H])([H])[H])=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 311.13700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 311.13688739g/mol
• Heavy Atom Count: 22
• Complexity: 360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 108

Experimental Properties

• LogP: -0.46220
• PSA: 108.25000
• Melting Point: 183-185°C
• Color/Form: Not determined
• Solubility: Not determined